Cas no 1803565-56-1 (Ethyl 2-amino-2-(3-fluoro-4-methoxyphenyl)acetate hydrochloride)

• Product Name: Ethyl 2-amino-2-(3-fluoro-4-methoxyphenyl)acetate hydrochloride
• CAS No: 1803565-56-1
• MF: C₁₁H₁₅ClFNO₃
• MW: 263.69310593605
• CID: 4615561
• PubChem ID: 75481322
• Update Time: 2025-06-26

Ethyl 2-amino-2-(3-fluoro-4-methoxyphenyl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-2-(3-fluoro-4-methoxyphenyl)acetate hydrochloride
• ethyl 2-amino-2-(3-fluoro-4-methoxyphenyl)acetate;hydrochloride
• Ethyl 2-amino-2-(3-fluoro-4-methoxyphenyl)acetate hydrochloride

• Inchi： 1S/C11H14FNO3.ClH/c1-3-16-11(14)10(13)7-4-5-9(15-2)8(12)6-7;/h4-6,10H,3,13H2,1-2H3;1H
• InChI Key： GKOWJFGJEGEGLK-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)C(C(=O)OCC)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 237
• Topological Polar Surface Area: 61.6

Additional information on Ethyl 2-amino-2-(3-fluoro-4-methoxyphenyl)acetate hydrochloride

Ethyl 2-amino-2-(3-fluoro-4-methoxyphenyl)acetate hydrochloride: A Comprehensive Overview

Ethyl 2-amino-2-(3-fluoro-4-methoxyphenyl)acetate hydrochloride (CAS No. 1803565-56-1) is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural and chemical properties, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both amino and fluoro-methoxy functional groups in its molecular structure imparts distinct reactivity and pharmacological profiles, making it a valuable scaffold for medicinal chemistry investigations.

The chemical structure of Ethyl 2-amino-2-(3-fluoro-4-methoxyphenyl)acetate hydrochloride consists of an acetic acid ester moiety linked to an aromatic ring substituted with fluorine and methoxy groups. This configuration not only enhances the compound's solubility and bioavailability but also influences its interaction with biological targets. The hydrochloride salt form of the compound improves its stability and crystallinity, facilitating its use in various synthetic and analytical applications.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The incorporation of a fluoro group at the 3-position of the phenyl ring in Ethyl 2-amino-2-(3-fluoro-4-methoxyphenyl)acetate hydrochloride contributes to its unique pharmacokinetic properties. This modification has been shown to increase the compound's half-life and reduce rapid metabolism, making it a promising candidate for prolonged therapeutic effects.

Moreover, the methoxy group at the 4-position further modulates the electronic properties of the aromatic ring, influencing its interactions with enzymes and receptors. This dual substitution pattern has been exploited in the design of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The amino group at the other end of the molecule provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific biological targets.

Recent studies have highlighted the potential of Ethyl 2-amino-2-(3-fluoro-4-methoxyphenyl)acetate hydrochloride as a lead compound in the development of novel antimicrobial agents. The combination of fluoro and methoxy substituents has been shown to disrupt bacterial cell wall synthesis and inhibit key enzymatic pathways. Preliminary in vitro experiments have demonstrated promising activity against resistant strains of Gram-positive bacteria, suggesting its utility in combating emerging infectious diseases.

The hydrochloride salt form of this compound has also been investigated for its potential as an intermediate in peptide synthesis. The stability and crystalline nature of the salt make it an ideal candidate for coupling reactions in peptide coupling reagents. This application is particularly relevant in biotechnology, where efficient peptide synthesis is essential for producing therapeutic proteins.

The synthesis of Ethyl 2-amino-2-(3-fluoro-4-methoxyphenyl)acetate hydrochloride involves multi-step organic reactions, including nucleophilic substitution, esterification, and salt formation. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These techniques are critical in ensuring that the final product meets pharmaceutical-grade standards.

In conclusion, Ethyl 2-amino-2-(3-fluoro-4-methoxyphenyl)acetate hydrochloride (CAS No. 1803565-56-1) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents with improved pharmacokinetic properties. Ongoing research continues to explore its applications in antimicrobial therapy, peptide synthesis, and other areas of medicinal chemistry.